An In-Depth Technical Guide to the Synthesis and Chemical Structure of the VEGFR-2 Inhibitor Sorafenib
An In-Depth Technical Guide to the Synthesis and Chemical Structure of the VEGFR-2 Inhibitor Sorafenib
This technical guide provides a comprehensive overview of the synthesis, chemical structure, and biological activity of Sorafenib, a potent multi-kinase inhibitor with significant activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). This document is intended for researchers, scientists, and drug development professionals actively involved in the field of oncology and medicinal chemistry.
Chemical Structure and Properties
Sorafenib, marketed under the brand name Nexavar, is a bi-aryl urea derivative. Its chemical structure is characterized by a central urea moiety connecting a picolinamide group to a substituted phenyl ring.
Chemical Name: 4-(4-{3-[4-chloro-3-(trifluoromethyl)phenyl]ureido}phenoxy)-N-methylpicolinamide
Molecular Formula: C₂₁H₁₆ClF₃N₄O₃
Molecular Weight: 464.8 g/mol
Synthesis of Sorafenib
A convenient and practical synthetic route for Sorafenib has been developed to avoid the use of highly toxic reagents such as phosgene. The following scheme outlines a common multi-step synthesis.
Synthesis Workflow
Caption: Multi-step synthesis of Sorafenib.
Experimental Protocol for Sorafenib Synthesis
Step 1: Synthesis of 4-chloro-N-methyl-2-picolinamide
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To a solution of picolinic acid in a suitable solvent (e.g., toluene), add thionyl chloride dropwise at room temperature.
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Heat the mixture to reflux and stir for several hours until the reaction is complete (monitored by TLC).
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Cool the reaction mixture and remove the solvent under reduced pressure to obtain the crude acid chloride.
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Dissolve the crude acid chloride in a suitable solvent (e.g., dichloromethane) and cool to 0°C.
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Slowly add a solution of methylamine in a suitable solvent (e.g., THF) to the cooled mixture.
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Allow the reaction to warm to room temperature and stir for several hours.
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Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-chloro-N-methyl-2-picolinamide.
Step 2: Synthesis of 4-(4-aminophenoxy)-N-methylpicolinamide
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To a mixture of 4-aminophenol and a base (e.g., potassium carbonate) in a suitable solvent (e.g., DMF), add 4-chloro-N-methyl-2-picolinamide.
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Heat the reaction mixture at an elevated temperature (e.g., 80-100°C) for several hours until the starting material is consumed (monitored by TLC).
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Cool the reaction mixture and pour it into water.
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Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography to obtain 4-(4-aminophenoxy)-N-methylpicolinamide.
Step 3: Synthesis of Sorafenib
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Dissolve 4-(4-aminophenoxy)-N-methylpicolinamide in a suitable aprotic solvent (e.g., dichloromethane).
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Add a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate in the same solvent dropwise at room temperature.
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Stir the reaction mixture for several hours until the reaction is complete (monitored by TLC).
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The product, Sorafenib, will precipitate out of the solution.
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Collect the solid by filtration, wash with the solvent, and dry under vacuum to obtain pure Sorafenib.
Biological Activity and Data Presentation
Sorafenib is a multi-kinase inhibitor that targets several key signaling pathways involved in tumor growth and angiogenesis.[1] Its primary targets include VEGFR-2, Platelet-Derived Growth Factor Receptor (PDGFR), and the RAF/MEK/ERK signaling cascade.[1][2]
In Vitro Kinase Inhibitory Activity of Sorafenib
| Kinase Target | IC₅₀ (nM) |
| Raf-1 | 6 |
| B-Raf | 22 |
| VEGFR-2 | 90 |
| VEGFR-1 | 26 |
| VEGFR-3 | 20 |
| PDGFR-β | 57 |
| c-KIT | 68 |
| FLT3 | 58 |
| RET | 43 |
| FGFR-1 | 580 |
Anti-proliferative Activity of Sorafenib in Human Cancer Cell Lines
| Cell Line | Cancer Type | IC₅₀ (µM) |
| CALU-3 | Non-small cell lung cancer | ~5[3] |
| HCT116 | Colorectal cancer | ~7[3] |
| MDA-MB-231 | Breast cancer | Not specified[4] |
| LOX | Melanoma | Not specified[4] |
| BxPC3 | Pancreatic cancer | Not specified[4] |
| DLD-1 | Colon cancer | Not specified[4] |
| Colo-205 | Colon cancer | Not specified[4] |
VEGFR-2 Signaling Pathway and Mechanism of Action
VEGFR-2 is a receptor tyrosine kinase that plays a pivotal role in angiogenesis, the formation of new blood vessels.[5] The binding of its ligand, VEGF-A, triggers a cascade of downstream signaling events that promote endothelial cell proliferation, migration, and survival.
Caption: VEGFR-2 signaling pathway and Sorafenib's point of intervention.
Sorafenib exerts its anti-angiogenic effects by inhibiting the ATP-binding site of the VEGFR-2 tyrosine kinase domain, thereby blocking its autophosphorylation and the subsequent activation of downstream signaling pathways.[5] This leads to the inhibition of endothelial cell proliferation and migration, ultimately suppressing tumor angiogenesis. Furthermore, by inhibiting the RAF/MEK/ERK pathway, Sorafenib directly impedes tumor cell proliferation.[1][2]
Key Experimental Protocols
VEGFR-2 Kinase Activity Assay
This assay is crucial for evaluating the inhibitory potential of compounds like Sorafenib against the VEGFR-2 enzyme.
Materials:
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Recombinant human VEGFR-2 kinase
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Biotinylated peptide substrate (e.g., Biotin-Gastrin Precursor (Tyr87) peptide)
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ATP
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Kinase assay buffer
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Test compound (e.g., Sorafenib)
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Phospho-tyrosine antibody
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Detection reagent (e.g., HRP-conjugated secondary antibody and substrate)
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96-well microplate
Protocol:
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Prepare Reagents: Dilute the VEGFR-2 enzyme, peptide substrate, and ATP to their final desired concentrations in the kinase assay buffer. Prepare serial dilutions of the test compound.
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Kinase Reaction:
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Add the kinase assay buffer to each well of a 96-well plate.
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Add the test compound or vehicle control to the respective wells.
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Add the VEGFR-2 enzyme to all wells except the negative control.
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Initiate the reaction by adding the ATP/substrate mixture to all wells.
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Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 30-60 minutes).
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-
Detection:
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Stop the reaction by adding a stop solution (e.g., EDTA).
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Add the phospho-tyrosine antibody to each well and incubate to allow for binding to the phosphorylated substrate.
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Wash the plate to remove unbound antibody.
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Add the HRP-conjugated secondary antibody and incubate.
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Wash the plate again.
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Add the chemiluminescent or colorimetric HRP substrate and measure the signal using a microplate reader.
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Data Analysis: Calculate the percent inhibition of VEGFR-2 activity for each concentration of the test compound and determine the IC₅₀ value.
This technical guide provides a foundational understanding of the synthesis and biological context of Sorafenib as a representative VEGFR-2 inhibitor. The provided protocols and data serve as a valuable resource for researchers in the design and development of novel anti-cancer therapeutics.
References
- 1. What is Sorafenib Tosylate used for? [synapse.patsnap.com]
- 2. go.drugbank.com [go.drugbank.com]
- 3. Antitumor activity of sorafenib in human cancer cell lines with acquired resistance to EGFR and VEGFR tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. cancer-research-network.com [cancer-research-network.com]
- 5. Sorafenib in the Treatment of Advanced Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
